Cas no 828920-05-4 (Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]-)
![Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]- structure](https://www.kuujia.com/scimg/cas/828920-05-4x500.png)
828920-05-4 structure
Product name:Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]-
Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]-
- 4-(dimethylamino)-N-[4-[(2-sulfanylacetyl)amino]butyl]benzamide
- CHEMBL427510
- 4-(Dimethylamino)-N-[4-(2-sulfanylacetamido)butyl]benzamide
- SCHEMBL1366844
- 4-dimethylamino-N-[4-(2-mercaptoacetylamino)butyl]benzamide
- 4-Dimethylamino-N-[4-(2-mercapto-acetylamino)-butyl]-benzamide
- DTXSID50587452
- BDBM50214435
- 828920-05-4
-
- Inchi: InChI=1S/C15H23N3O2S/c1-18(2)13-7-5-12(6-8-13)15(20)17-10-4-3-9-16-14(19)11-21/h5-8,21H,3-4,9-11H2,1-2H3,(H,16,19)(H,17,20)
- InChI Key: BTMXKFKUNIPMAH-UHFFFAOYSA-N
- SMILES: CN(C)C1=CC=C(C=C1)C(=O)NCCCCNC(=O)CS
Computed Properties
- Exact Mass: 309.15109816g/mol
- Monoisotopic Mass: 309.15109816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 62.4Ų
Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]- Related Literature
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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4. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
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Anthony W. Thomas,Paula K. Kuroishi,Maria M. Pérez-Madrigal,Andrew K. Whittaker,Andrew P. Dove Polym. Chem., 2017,8, 5082-5090
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